2,2-Dimethyl-propanoic acid, [(1,4,4a,9,9a,10-hexahydro-9,10-dioxo-1,4-ethanoanthracen-5-yl)oxy]methyl ester

• IUPAC Name: (3,10-dioxo-5-tetracyclo[10.2.2.02,11.04,9]hexadeca-4(9),5,7,13-tetraenyl)oxymethyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C22H24O5/c1-22(2,3)21(25)27-11-26-15-6-4-5-14-18(15)20(24)17-13-9-7-12(8-10-13)16(17)19(14)23/h4-7,9,12-13,16-17H,8,10-11H2,1-3H3
• InChI Key: XOQBQESWHYEJGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCOC1=CC=CC2=C1C(=O)C3C4CCC(C3C2=O)C=C4
• Molecular Formula: C22H24O5
• Molecular Weight: 368.4 g/mol

Description

It is a reactive oxygen species generator in live cells and is activated by intracellular esterases to form JCHD (5-hydroxy-1,4,4a,9a-tetrahydro-1,4-ethanoanthracene-9,10-dione) .

Scientific Research Applications

MGR1 has a wide range of scientific research applications, including:

Chemistry: Used as a reactive oxygen species generator in various chemical reactions.

Biology: Studied for its role in generating ROS and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic applications in cancer treatment due to its ability to induce cell death at high concentrations.

Industry: Utilized in the synthesis of other chemical compounds and as a research tool in industrial laboratories.

Mechanism of Action

The mechanism of action of this compound involves the generation of reactive oxygen species (ROS). Upon activation by esterases, it produces superoxide. This ROS production can lead to oxidative stress in cells, which can affect various cellular processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

MGR1 is synthesized through a series of chemical reactions involving the esterification of 2,2-Dimethylpropanoic acid with [(1,4,4a,9,9a,10-hexahydro-9,10-dioxo-1,4-ethanoanthracen-5-yl)oxy]methanol . The reaction conditions typically involve the use of a catalyst and an appropriate solvent to facilitate the esterification process.

Industrial Production Methods

Industrial production of MGR1 involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of high-quality raw materials, controlled reaction environments, and advanced purification techniques to obtain MGR1 with a purity of ≥98% (HPLC) .

Chemical Reactions Analysis

Types of Reactions

MGR1 undergoes several types of chemical reactions, including:

Oxidation: MGR1 can be oxidized to form reactive oxygen species (ROS) in live cells.

Reduction: The compound can be reduced under specific conditions to yield different products.

Substitution: MGR1 can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Molecular oxygen (O2) is a common reagent used in the oxidation of MGR1.

Reduction: Reducing agents such as sodium borohydride (NaBH4) can be used.

Substitution: Various nucleophiles can be used in substitution reactions.

Major Products Formed

Oxidation: The major product formed is JCHD (5-hydroxy-1,4,4a,9a-tetrahydro-1,4-ethanoanthracene-9,10-dione).

Reduction: Reduced forms of MGR1 with altered functional groups.

Substitution: Substituted derivatives of MGR1 with different functional groups.

Comparison with Similar Compounds

Similar Compounds

MGR2: An inactive analog of MGR1 that does not generate ROS.

Oxanthroquinone G01: Another compound with similar ROS-generating properties.

MitoTEMPO: A compound known for its ROS-scavenging properties.

Uniqueness of MGR1

MGR1 is unique due to its high efficiency in generating reactive oxygen species in live cells and its activation by intracellular esterases . Unlike its analog MGR2, MGR1 effectively upregulates cellular ROS, making it a valuable tool in scientific research and potential therapeutic applications .